Cas no 1187927-29-2 ((5-Benzyl-4H-1,2,4triazol-3-yl)-acetic Acid Hydrochloride)

• Product Name: (5-Benzyl-4H-1,2,4triazol-3-yl)-acetic Acid Hydrochloride
• CAS No: 1187927-29-2
• MF: C₁₁H₁₂ClN₃O₂
• MW: 253.684881210327
• MDL: MFCD11858594
• CID: 4771002
• Update Time: 2026-02-26

(5-Benzyl-4H-1,2,4triazol-3-yl)-acetic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Benzyl-4H-[1,2,4]triazol-3-yl)-acetic acid hydrochloride
• SB31125
• (5-Benzyl-4H-[1,2,4triazol-3-yl)-acetic acid hydrochloride
• (5-Benzyl-4H-1,2,4triazol-3-yl)-acetic acid hydrochloride
• (5-Benzyl-4H-1,2,4triazol-3-yl)-acetic Acid Hydrochloride

• MDL： MFCD11858594
• Inchi： 1S/C11H11N3O2.ClH/c15-11(16)7-10-12-9(13-14-10)6-8-4-2-1-3-5-8;/h1-5H,6-7H2,(H,15,16)(H,12,13,14);1H
• InChI Key： RIDHCNWZKFGYOL-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1=NNC(CC2C=CC=CC=2)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 241
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (5-Benzyl-4H-1,2,4triazol-3-yl)-acetic Acid Hydrochloride

Comprehensive Overview of (5-Benzyl-4H-1,2,4-triazol-3-yl)-acetic Acid Hydrochloride (CAS No. 1187927-29-2)

The compound (5-Benzyl-4H-1,2,4-triazol-3-yl)-acetic Acid Hydrochloride (CAS No. 1187927-29-2) is a chemically synthesized derivative of the 1,2,4-triazole family, known for its versatile applications in pharmaceutical and biochemical research. With the increasing demand for novel heterocyclic compounds in drug discovery, this molecule has garnered attention due to its unique structural features and potential biological activities. Researchers are particularly interested in its role as a building block for designing new small-molecule inhibitors and therapeutic agents.

In recent years, the scientific community has focused on triazole-based compounds like (5-Benzyl-4H-1,2,4-triazol-3-yl)-acetic Acid Hydrochloride due to their ability to interact with various biological targets. This compound's benzyl and acetic acid moieties enhance its solubility and reactivity, making it a valuable candidate for medicinal chemistry applications. Its hydrochloride salt form further improves stability, a critical factor for drug formulation and storage.

The rise of AI-driven drug discovery has amplified interest in compounds like CAS No. 1187927-29-2, as computational models predict their binding affinities and pharmacokinetic properties. Searches for "triazole derivatives in cancer research" or "1,2,4-triazole acetic acid applications" reflect growing curiosity about its potential in oncology and anti-inflammatory therapies. Additionally, its relevance in enzyme inhibition studies aligns with trends in precision medicine.

From a synthetic perspective, (5-Benzyl-4H-1,2,4-triazol-3-yl)-acetic Acid Hydrochloride is often prepared via cyclization reactions involving hydrazine derivatives and carboxylic acid precursors. Its purity and yield are optimized for high-throughput screening, a technique widely adopted in pharmaceutical R&D. The compound's HPLC and NMR characterization data are frequently discussed in peer-reviewed journals, underscoring its reproducibility.

Beyond drug development, this compound is explored in material science for designing functional polymers and coordination complexes. Its chelating properties make it suitable for catalytic applications, resonating with searches like "triazole-based ligands" or "metal-organic frameworks." Such interdisciplinary utility highlights its significance beyond traditional chemistry.

In summary, (5-Benzyl-4H-1,2,4-triazol-3-yl)-acetic Acid Hydrochloride (CAS No. 1187927-29-2) represents a multifaceted tool for modern science. Its alignment with drug discovery trends, computational chemistry, and advanced materials ensures sustained relevance in both academic and industrial settings. As research progresses, its applications are expected to expand, addressing unmet needs in healthcare and technology.